Cas no 2227714-75-0 (2-(2R)-oxiran-2-yl-1H-indole)

• Product Name: 2-(2R)-oxiran-2-yl-1H-indole
• CAS No: 2227714-75-0
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 6547397
• PubChem ID: 165647825
• Update Time: 2025-06-11

2-(2R)-oxiran-2-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-oxiran-2-yl-1H-indole
• 2-[(2R)-oxiran-2-yl]-1H-indole
• EN300-1768806
• 2227714-75-0

• Inchi： 1S/C10H9NO/c1-2-4-8-7(3-1)5-9(11-8)10-6-12-10/h1-5,10-11H,6H2/t10-/m0/s1
• InChI Key： GTMKNVIXQQQITP-JTQLQIEISA-N
• SMILES： O1C[C@H]1C1=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 159.068413911g/mol
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 28.3Ų

Additional information on 2-(2R)-oxiran-2-yl-1H-indole

Recent Advances in the Study of 2-(2R)-oxiran-2-yl-1H-indole (CAS: 2227714-75-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(2R)-oxiran-2-yl-1H-indole (CAS: 2227714-75-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This epoxide-containing indole derivative has been the subject of multiple studies aimed at elucidating its biological activity, synthetic pathways, and pharmacological potential. Recent literature highlights its role as a versatile scaffold for the development of novel bioactive molecules, particularly in the context of targeted drug design and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(2R)-oxiran-2-yl-1H-indole exhibits potent inhibitory effects against certain kinases involved in inflammatory pathways. The research team employed a combination of X-ray crystallography and molecular docking studies to characterize the binding interactions between this compound and its target proteins. The results revealed that the oxirane ring plays a critical role in forming covalent bonds with cysteine residues in the active sites of these enzymes, suggesting potential applications in the development of irreversible inhibitors for therapeutic purposes.

Further investigations into the synthetic chemistry of 2227714-75-0 have yielded improved methodologies for its production. A recent publication in Organic Letters (2024) described an asymmetric synthesis approach that achieves higher enantiomeric purity and yield compared to previous methods. This advancement is particularly significant for pharmaceutical applications where stereochemical purity is crucial for both efficacy and safety. The new synthetic route also allows for easier modification of the indole moiety, enabling the creation of diverse analogs for structure-activity relationship studies.

In the realm of drug discovery, several research groups have reported promising results with derivatives of 2-(2R)-oxiran-2-yl-1H-indole. A preclinical study published in ACS Chemical Biology (2023) demonstrated that certain modified versions of this compound show selective cytotoxicity against cancer cell lines while exhibiting minimal effects on normal cells. The mechanism appears to involve selective alkylation of oncogenic proteins, making these compounds particularly interesting for targeted cancer therapies. These findings have spurred additional research into optimizing the pharmacokinetic properties of these molecules for potential clinical development.

The safety profile and metabolic fate of 2227714-75-0 have also been subjects of recent investigation. A 2024 study in Chemical Research in Toxicology employed advanced mass spectrometry techniques to identify the major metabolites formed during hepatic microsomal incubation. The results provide valuable insights into potential metabolic liabilities and guide future structural modifications to improve metabolic stability. These findings are particularly relevant as researchers work to translate these compounds from bench to bedside.

Looking forward, the unique chemical properties of 2-(2R)-oxiran-2-yl-1H-indole continue to inspire innovative applications beyond traditional pharmaceutical development. Recent computational studies suggest potential utility in chemical biology probes for studying protein-protein interactions, while other groups are exploring its use in the development of covalent inhibitors for emerging therapeutic targets. As research progresses, this compound class is likely to yield important contributions to both fundamental science and applied drug discovery efforts in the coming years.